Methyl 2-[({[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate

• IUPAC Name: methyl 2-[[2-[3-(3,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C24H21N3O4S2/c1-14-10-15(2)12-16(11-14)27-22(29)21-19(8-9-32-21)26-24(27)33-13-20(28)25-18-7-5-4-6-17(18)23(30)31-3/h4-12H,13H2,1-3H3,(H,25,28)
• InChI Key: ZQYKTVYODYCURB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=CC=C4C(=O)OC)C
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol
• CAS No.: 1261015-45-5

Description

Methyl 2-[({[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Heterocyclic Systems

Methyl 2-[({[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate and related compounds have been extensively utilized in the synthesis of various heterocyclic systems, which are pivotal in the development of pharmaceuticals and agrochemicals. These compounds serve as versatile reagents for the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, 4H-pyrido[1,2-a]-pyridin-4-one, and 2H-1-benzopyran-2-ones, among others. Such heterocyclic compounds have significant implications for the development of new therapeutic agents due to their diverse biological activities.

For example, the preparation of methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate was explored for synthesizing heterocyclic systems, indicating a broad utility in pharmaceutical research for creating compounds with potential therapeutic benefits (Selič, Grdadolnik, & Stanovnik, 1997). Additionally, the synthesis of intermediate compounds for herbicide development, such as Bispyribac-sodium, underscores the agricultural applications of these chemical entities, highlighting their role in enhancing crop protection strategies (Yuan-xiang, 2008).

Furthermore, the exploration of these compounds in the synthesis of antimicrobial agents showcases their potential in addressing various bacterial infections, presenting a viable pathway for developing new antibiotics (Gein et al., 2020). This application is particularly relevant in the context of rising antimicrobial resistance, emphasizing the need for novel antimicrobial compounds.